Cas no 830320-28-0 (Pyridine, 3-[(1Z)-2-[(4-methoxyphenyl)thio]-1-octenyl]-)

• Product name: Pyridine, 3-[(1Z)-2-[(4-methoxyphenyl)thio]-1-octenyl]-
• CAS No: 830320-28-0
• MF: C₂₀H₂₅NOS
• MW: 327.4836
• CID: 679568
• PubChem ID: 71416621

Pyridine, 3-[(1Z)-2-[(4-methoxyphenyl)thio]-1-octenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[(1Z)-2-[(4-methoxyphenyl)thio]-1-octenyl]-
• 3-[2-(4-methoxyphenyl)sulfanyloct-1-enyl]pyridine
• 3-{2-[(4-METHOXYPHENYL)SULFANYL]OCT-1-EN-1-YL}PYRIDINE
• DTXSID20835997
• 830320-28-0

• Inchi： InChI=1S/C20H25NOS/c1-3-4-5-6-9-20(15-17-8-7-14-21-16-17)23-19-12-10-18(22-2)11-13-19/h7-8,10-16H,3-6,9H2,1-2H3
• InChI Key： VYVVLRBXYGBKEP-UHFFFAOYSA-N
• SMILES： CCCCCCC(=CC1=CN=CC=C1)SC2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 327.16568559g/mol
• Monoisotopic Mass: 327.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 47.4Ų